Cas no 2228346-70-9 (3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol
• CAS No: 2228346-70-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6419983
• PubChem ID: 165977513
• Update Time: 2025-06-13

3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol
• 2228346-70-9
• EN300-1790643
• 3-(aminomethyl)-3-[4-(propan-2-yloxy)phenyl]cyclobutan-1-ol

• Inchi： 1S/C14H21NO2/c1-10(2)17-13-5-3-11(4-6-13)14(9-15)7-12(16)8-14/h3-6,10,12,16H,7-9,15H2,1-2H3
• InChI Key： JFGNGFGDMDZEDS-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2)OC(C)C)(CN)C1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol (CAS No: 2228346-70-9)

3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol (CAS No: 2228346-70-9) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, combining a cyclobutane ring with an aromatic phenyl group substituted with both an aminomethyl and a propan-2-yloxy moiety, presents a rich ground for exploration in drug discovery and molecular design. This introduction delves into the compound's chemical characteristics, potential biological activities, synthetic pathways, and its relevance in contemporary research.

The molecular structure of 3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol is characterized by a cyclobutane ring fused with a phenyl ring, which is further functionalized at the 4-position with a propan-2-yloxy group and at the 3-position with an aminomethyl group. This dual substitution pattern creates multiple reactive sites within the molecule, making it a versatile scaffold for medicinal chemistry applications. The cyclobutane ring itself is known for its rigid conformation, which can influence the electronic and steric properties of the attached substituents, thereby affecting the compound's interaction with biological targets.

In recent years, there has been growing interest in cyclobutane-containing compounds due to their potential as pharmacophores in drug development. The rigid structure of the cyclobutane ring can enhance binding affinity and selectivity by constraining the conformation of the attached functional groups. Additionally, the presence of both an aminomethyl and a propan-2-yloxy group provides opportunities for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific biological activities.

The aminomethyl group (–CH₂NH₂) is a common pharmacophore in drug molecules due to its ability to form hydrogen bonds and participate in salt formation. This group can also serve as a site for further functionalization, such as coupling with carboxylic acids to form amides or reacting with aldehydes and ketones to form imines or hydrazones. The propan-2-yloxy group (–OCH₂CH(CH₃)₂), on the other hand, introduces a hydrophobic region to the molecule and can influence solubility and membrane permeability. Its presence may also enhance metabolic stability by reducing susceptibility to enzymatic degradation.

From a synthetic perspective, 3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol represents an intriguing challenge for organic chemists. The synthesis of cyclobutane derivatives often involves complex multi-step reactions, including cycloadditions, ring-closing metathesis, or rearrangement reactions. The introduction of both functional groups at specific positions requires careful planning to ensure regioselectivity and high yield. Advances in catalytic methods and transition-metal-mediated reactions have made it possible to construct such complex molecules more efficiently than ever before.

Recent studies have highlighted the potential of cyclobutane-containing compounds as inhibitors of various enzymes and receptors involved in disease pathways. For instance, derivatives of cyclobutane have shown promise in inhibiting kinases, which are key targets in cancer therapy. The combination of an aminomethyl group and an aromatic phenylcyclobutane core may confer unique properties that enhance binding affinity to protein targets. Additionally, the propan-2-yloxy substituent could improve pharmacokinetic profiles by modulating lipophilicity and metabolic clearance.

The biological activity of 3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol has not been extensively studied as yet; however, its structural features suggest potential applications in multiple therapeutic areas. The presence of an aminomethyl group suggests it may interact with nucleophilic sites on biological targets, while the aromatic phenylcyclobutane core could provide hydrophobic interactions necessary for stable binding. Further investigation into its pharmacological properties could uncover novel therapeutic opportunities.

In conclusion,3-(aminomethyl)-3-4-(propan-2-yloxy)phenylcyclobutan-1-ol (CAS No: 2228346-70-9) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of functional groups offers opportunities for diverse biological activities and synthetic applications. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.